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Compound of Interest

Compound Name: 2-Amino-3-(m-tolyl)propanoic acid

Cat. No.: B7805697

An In-Depth Guide for Researchers and Drug Development Professionals

Introduction and Scientific Context

2-Amino-3-(m-tolyl)propanoic acid, also known as 3-Methyl-DL-phenylalanine, is a non-
proteinogenic amino acid and a derivative of phenylalanine.[1][2] Its structure, featuring a
methyl group at the meta position of the phenyl ring, distinguishes it from its endogenous
counterpart and provides unique steric and electronic properties. This modification makes it a
valuable building block in medicinal chemistry and drug discovery.

As a custom amino acid, it is incorporated into peptides to modulate their conformation,
stability, and receptor-binding affinity.[2][3] Its applications extend to its use as a reagent and
intermediate in the synthesis of complex small molecules, including peptidomimetic inhibitors
targeting enzymes like cathepsin B and Pinl.[4] These characteristics position 2-amino-3-(m-
tolyl)propanoic acid as a key component in the development of novel therapeutics and
biochemical probes.[3][5]

Physicochemical and Analytical Profile

A thorough understanding of the compound's properties is fundamental for its effective use in
experimental settings.
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Property Value Source
2-amino-3-(3-

IUPAC Name ] ] [1]
methylphenyl)propanoic acid
3-Methyl-DL-phenylalanine, H-

Synonyms [1]

DL-Phe(3-Me)-OH

Molecular Formula C10H13NO2 [1][6]
Molecular Weight 179.22 g/mol [1][6]
CAS Number 5472-70-8 [1][7118]
Appearance White to off-white solid/powder  [6]
Purity Typically 297% [6][8]

Predicted Boiling Point

322.8 £ 30.0 °C at 760 mmHg

[4119]

Predicted Density

1.165 + 0.06 g/cm?3

[4]

Safety, Handling, and Storage

Adherence to strict safety protocols is paramount when handling 2-amino-3-(m-

tolyl)propanoic acid. The compound is classified as an irritant.

3.1 Hazard ldentification

o Skin Irritation: Causes skin irritation (H315).[10][11]

o Eye Irritation: Causes serious eye irritation (H319).[10][11]

o Respiratory Irritation: May cause respiratory irritation (H335).[10][11]

3.2 Recommended Handling Procedures

e Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid
breathing dust or fumes.[10][12]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-_m-tolyl_propanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-_m-tolyl_propanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-_m-tolyl_propanoic-acid
https://file.medchemexpress.com/batch_PDF/HY-W016547/R-2-Amino-3-m-tolyl-propanoic-acid-COA-270373-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-_m-tolyl_propanoic-acid
https://file.medchemexpress.com/batch_PDF/HY-W016547/R-2-Amino-3-m-tolyl-propanoic-acid-COA-270373-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-_m-tolyl_propanoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5718799.htm
https://www.calpaclab.com/2-amino-3-m-tolyl-propanoic-acid-min-97-1-gram/ala-a193874-1g
https://file.medchemexpress.com/batch_PDF/HY-W016547/R-2-Amino-3-m-tolyl-propanoic-acid-COA-270373-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W016547/R-2-Amino-3-m-tolyl-propanoic-acid-COA-270373-MedChemExpress.pdf
https://www.calpaclab.com/2-amino-3-m-tolyl-propanoic-acid-min-97-1-gram/ala-a193874-1g
https://www.cookechem.com/Detail/BD8574931.htm
http://www.invivochem.com/product/V68198
https://www.cookechem.com/Detail/BD8574931.htm
https://www.benchchem.com/product/b7805697?utm_src=pdf-body
https://www.benchchem.com/product/b7805697?utm_src=pdf-body
https://aksci.com/sds/3748CH_SDS.pdf
https://aksci.com/sds/1439AB_SDS.pdf
https://aksci.com/sds/3748CH_SDS.pdf
https://aksci.com/sds/1439AB_SDS.pdf
https://aksci.com/sds/3748CH_SDS.pdf
https://aksci.com/sds/1439AB_SDS.pdf
https://aksci.com/sds/3748CH_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC427360050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7805697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (safety glasses or goggles).[10][12]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[10] Avoid contact
with skin, eyes, and clothing.

3.3 First-Aid Measures

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing. Call a poison center or doctor if you feel unwell.[11][12]

« Skin Contact: Immediately wash with plenty of soap and water. If skin irritation occurs, seek
medical advice.[11][12]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[11]
[12]

 Ingestion: Do NOT induce vomiting. Rinse mouth and seek medical advice if you feel unwell.
[13]

3.4 Storage Conditions
o Keep the container tightly closed and store in a cool, dry, and dark place.[13]
» Store away from incompatible materials such as strong oxidizing agents.[13]

o For long-term stability, especially for the chiral forms, storage at 2-8°C is recommended.[4]

Experimental Protocols: Synthesis, Purification, and
Characterization

The following protocols provide a framework for the preparation and validation of 2-amino-3-

(m-tolyl)propanoic acid. While numerous strategies for amino acid synthesis exist, such as

the Strecker or Gabriel syntheses, this guide details a common laboratory-scale approach via
alkylation.[14]
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4.1 Asymmetric Synthesis of (S)-2-Amino-3-(m-tolyl)propanoic Acid

This protocol describes an asymmetric synthesis using a chiral Ni(ll) complex of a Schiff base
derived from glycine. This method offers high enantioselectivity and is adaptable for various
substituted amino acids.[15]

Workflow Diagram: Asymmetric Synthesis
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Synthesis Workflow

Step 1. Complex Formation
Glycine + Chiral Ligand + Ni(ll)

ase (e.g., KOH)

Step 2: Alkylation
Ni(Il) Complex + 3-Methylbenzyl Bromide

Strong Base (e.g., tBuOK)

Step 3: Disassembly
Acid Hydrolysis

HCI

Step 4: Isolation
(S)-2-Amino-3-(m-tolyl)propanoic acid
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Purification Workflow

Dissolve Crude Product
in Hot Aqueous Ethanol

'

Hot Filtration (optional)
to remove insoluble impurities

Cool Slowly
to induce crystallization

Isolate Crystals
by Vacuum Filtration

Wash with Cold Solvent
and Dry Under Vacuum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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